![molecular formula C8H11ClFN B2528108 3-Fluoro-4-methylbenzylamine hydrochloride CAS No. 381237-35-0](/img/structure/B2528108.png)
3-Fluoro-4-methylbenzylamine hydrochloride
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Overview
Description
3-Fluoro-4-methylbenzylamine hydrochloride (3F4MBHCl) is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a white crystalline solid with a molecular formula of C7H10ClFN and a molecular weight of 166.6 g/mol. It has a melting point of 94-96°C and is soluble in water, methanol, and ethanol. 3F4MBHCl is a versatile compound that has been used in a variety of research applications, including drug synthesis, biochemical and physiological studies, and lab experiments.
Scientific Research Applications
Synthesis and Reactions
- Selective Oxidation : N-Methylbenzylammonium fluorochromate(VI) (MBAFC), synthesized from N-methylbenzylamine, shows selectivity in oxidizing aryl alcohols to aldehydes and ketones under mild conditions. This process benefits from increased durability and efficiency when MBAFC is absorbed on silica gel (Kassaee, Sayyed-alangi, & Sajjadi-Ghotbabadi, 2004).
Material Science and Crystallography
- Crystal Characterization : The spectral and optical characteristics of 4-methylbenzylammonium chloride hemihydrate (4MLBACH) single crystals, derived from 4-methylbenzylamine, have been extensively studied. These crystals demonstrate significant transmission windows and nonlinear optical parameters, indicating potential applications in optical technologies (Aarthi & Raja, 2019).
Pharmacology
- Drug Synthesis : The enantiomers of 7-fluoro-1-methyl-3-(methylsulfinyl)-4(1H)-quinolinone, synthesized from optically active (R)-α-methylbenzylamine derivatives, indicate its utility in drug development for heart failure treatment (Morita et al., 1994).
Chemistry of Complex Compounds
- Iridium(III) Complexes : The synthesis of a half-sandwich iridium(III) complex containing 3-fluoro-N-methylbenzylamine ligands showcases the compound's role in developing complex inorganic structures, potentially useful in catalysis or material science (Kong et al., 2018).
Applications in Organic-Inorganic Hybrid Materials
- Fluorescent Properties : The organic-inorganic hybrid material [(FBMA)2PbBr4], derived from reactions involving 3-fluoro-N-methylbenzylamine, exhibits strong emission peaks and reversible phase transitions. These properties suggest its use in photonics and optoelectronics (Hao et al., 2019).
Environmental Chemistry
- Photo-Oxidation Studies : 3-Fluoro-4-methylbenzylamine hydrochloride has been implicated in studies of photo-oxidation, specifically in the context of furan and its derivatives. These studies have environmental implications, particularly in understanding atmospheric chemistry (Alvarez et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
(3-fluoro-4-methylphenyl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FN.ClH/c1-6-2-3-7(5-10)4-8(6)9;/h2-4H,5,10H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYFUHPKOIPHYCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CN)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
381237-35-0 |
Source
|
Record name | 1-(3-fluoro-4-methylphenyl)methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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